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Compound of Interest

Compound Name: Regelinol

Cat. No.: B1679257

Immediate Safety and Logistical Information for Researchers, Scientists, and Drug
Development Professionals

Regelinol, an antitumor ursene-type triterpenoid isolated from the roots of Tripterygium regelii,
requires careful handling and disposal due to its cytotoxic properties. This document provides
essential procedural guidance for the safe management and disposal of Regelinol waste in a
laboratory setting. Adherence to these procedures is critical to ensure personnel safety and
environmental protection.

Summary of Key Disposal and Safety Parameters

A comprehensive Safety Data Sheet (SDS) for Regelinol is not readily available in public
domains. The following table summarizes general safety and disposal information based on its
classification as a cytotoxic compound. Researchers must supplement this information with
institution-specific guidelines and, if available, a supplier-provided SDS.
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Parameter

Guideline

SourcelJustification

Waste Classification

Cytotoxic/Chemotherapeutic
Waste; Hazardous Chemical
Waste

Based on its antitumor
properties, Regelinol should be

handled as a cytotoxic agent.

Personal Protective Equipment
(PPE)

Chemical-resistant gloves
(double-gloving
recommended), lab coat, and
eye protection (safety glasses

with side shields or goggles).

Standard practice for handling

potent chemical compounds.

Spill Management

Use a spill kit designed for
cytotoxic agents. Absorb the
spill with inert material, and
decontaminate the area with
an appropriate agent (e.g.,
10% bleach solution followed

by a water rinse).

General procedure for
cytotoxic spills to ensure
containment and

decontamination.

Containerization

Puncture-resistant, leak-proof
primary containers clearly
labeled "Cytotoxic Waste" or
"Chemotherapeutic Waste."
Secondary containment should

be used when transporting.

Prevents exposure and
ensures proper identification

for waste handlers.

Disposal Method

Incineration at a licensed
hazardous waste facility. Do
not dispose of down the drain

or in general laboratory trash.

High-temperature incineration
is the standard and most
effective method for destroying

cytotoxic compounds.

Step-by-Step Disposal Protocol for Regelinol

The following protocol outlines the necessary steps for the proper disposal of Regelinol and

associated contaminated materials.

e Segregation of Waste:
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o All materials that have come into direct contact with Regelinol, including unused product,
contaminated labware (e.g., vials, pipette tips, plates), and personal protective equipment
(PPE), must be segregated as cytotoxic waste.

e Containerization:

o Place all solid waste into a designated, puncture-resistant container with a secure lid. The
container must be clearly labeled with "Cytotoxic Waste," "Chemotherapeutic Waste," and
the biohazard symbol if applicable.

o Liquid waste containing Regelinol should be collected in a dedicated, leak-proof, and
clearly labeled container. Avoid mixing with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

o Storage:

o Store the sealed waste containers in a designated, secure area away from general
laboratory traffic. This area should be clearly marked as a hazardous waste accumulation
site.

» Waste Pickup and Disposal:

o Arrange for the collection of the cytotoxic waste by your institution's EHS department or a
licensed hazardous waste disposal contractor.

o Ensure all required waste disposal forms are completed accurately and accompany the
waste shipment.

Disposal Decision-Making Workflow

The following diagram illustrates the logical workflow for the proper disposal of Regelinol.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1679257?utm_src=pdf-body
https://www.benchchem.com/product/b1679257?utm_src=pdf-body
https://www.benchchem.com/product/b1679257?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Regelinol Waste Generated

l

Segregate as Cytotoxic Waste

Solid Waste Liquid Waste

Glace in Labeled, Puncture-Resistant Containea @ollect in Labeled, Leak-Proof Containea

[Store in Designated Hazardous Waste Area

:

@rrange for Licensed Hazardous Waste Dispos@

:

[Complete Waste Disposal DocumentatiorD

:

@Vaste Collected for IncineratiorD

Click to download full resolution via product page
Caption: Logical workflow for the proper disposal of Regelinol waste.

Disclaimer: The information provided here is a general guide. All laboratory personnel must be
trained on and adhere to the specific hazardous waste management policies and procedures
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established by their institution and local regulations. Always consult with your institution's
Environmental Health and Safety (EHS) department for specific guidance on the disposal of

Regelinol.

 To cite this document: BenchChem. [Proper Disposal of Regelinol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679257#regelinol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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